Cas no 1341037-08-8 (tert-butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate)

• Product Name: tert-butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate
• CAS No: 1341037-08-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD24384500
• CID: 2102715
• PubChem ID: 71630753
• Update Time: 2025-06-08

tert-butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane-2-carboxylic acid,7-amino,1,1-dimethylethyl ester
• tert-butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate
• P16349
• t-Butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate
• SB13033
• DTXSID101144731
• tert-butyl 8-amino-2-azaspiro[4.4]nonane-2-carboxylate
• SY234094
• SCHEMBL24588839
• 1341037-08-8
• AKOS030238363
• 2-Azaspiro[4.4]nonane-2-carboxylic acid, 7-amino-, 1,1-dimethylethyl ester
• tert-butyl7-amino-2-azaspiro[4.4]nonane-2-carboxylate
• tert-Butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate
• 2-Boc-7-amino-2-azaspiro[4.4]nonane
• AS-53342
• MFCD24384500
• CS-0048145
• RDC03708

• MDL： MFCD24384500
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-7-6-13(9-15)5-4-10(14)8-13/h10H,4-9,14H2,1-3H3
• InChI Key： BHCQMFFWISUOHK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C1)CCC(C2)N)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 336.5±25.0 °C at 760 mmHg
• Flash Point: 157.3±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 7-amino-2- azaspiro[4.4]nonane-2- carboxylate

Recent Advances in the Application of tert-Butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1341037-08-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1341037-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is increasingly recognized for its potential in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents targeting a range of diseases, including neurological disorders, infectious diseases, and cancer. The unique structural features of this compound, such as its spirocyclic core and functional groups, make it an attractive building block for medicinal chemistry.

One of the key areas of research involving tert-butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Recent publications have demonstrated the successful incorporation of this spirocyclic scaffold into kinase inhibitor designs, resulting in compounds with improved selectivity and potency. For example, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the development of selective JAK3 inhibitors, which show promise for treating autoimmune disorders.

In addition to its role in kinase inhibitor development, this compound has also been investigated as a precursor for the synthesis of novel antimicrobial agents. The emergence of antibiotic-resistant pathogens has created an urgent need for new antimicrobial scaffolds. Researchers have utilized the structural flexibility of tert-butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate to create derivatives with activity against multidrug-resistant bacterial strains. A recent patent application (WO2023051234) describes the use of this intermediate in the synthesis of compounds effective against Gram-positive pathogens, including MRSA.

The synthetic accessibility of tert-butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate has also been a focus of recent research. Several improved synthetic routes have been reported, offering higher yields and better scalability for industrial applications. A 2024 publication in Organic Process Research & Development detailed an optimized four-step synthesis from commercially available starting materials, achieving an overall yield of 65% with excellent purity. These advances in synthetic methodology are critical for enabling the broader application of this valuable intermediate in drug discovery programs.

Looking forward, the unique properties of tert-butyl 7-amino-2-azaspiro[4.4]nonane-2-carboxylate suggest it will continue to play an important role in pharmaceutical research. Its spirocyclic structure offers conformational constraints that can enhance binding affinity and selectivity in drug-target interactions. Furthermore, the presence of both amino and carboxylate protecting groups provides multiple points for further functionalization, making it a versatile building block for medicinal chemistry. As research progresses, we anticipate seeing more applications of this compound in the development of innovative therapeutics across multiple disease areas.